Cas no 35965-98-1 (4-(3-phenoxypropoxy)aniline;hydrochloride)

4-(3-phenoxypropoxy)aniline;hydrochloride structure
35965-98-1 structure
Product Name:4-(3-phenoxypropoxy)aniline;hydrochloride
CAS No:35965-98-1
MF:C15H17ClNO2
MW:278.753983259201
CID:920866
PubChem ID:3084621
Update Time:2025-04-19

4-(3-phenoxypropoxy)aniline;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-(3-phenoxypropoxy)aniline,hydrochloride
    • 4-(3-phenoxypropoxy)aniline
    • hydrochloride
    • 4-(3-phenoxypropoxy)aniline;chloride
    • 4-(Phenoxypropoxy)aniline
    • Benzenamine, 4-(3-phenoxypropoxy)-, hydrochloride
    • NSC 152222
    • 35965-98-1
    • p-(Phenoxypropoxy)aniline
    • 4-(3-phenoxypropoxy)aniline;hydrochloride
    • Inchi: 1S/C15H17NO2.ClH/c16-13-7-9-15(10-8-13)18-12-4-11-17-14-5-2-1-3-6-14;/h1-3,5-10H,4,11-12,16H2;1H/p-1
    • InChI Key: KEPIVOYREGDWSE-UHFFFAOYSA-M
    • SMILES: [Cl-].O(C1C=CC(=CC=1)N)CCCOC1C=CC=CC=1

Computed Properties

  • Exact Mass: 243.12601
  • Monoisotopic Mass: 278.0947815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 209
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • PSA: 44.48
  • LogP: 4.49990
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